Cas no 142181-53-1 (7-Chlorobenzobthiophene-3-methanol)

7-Chlorobenzobthiophene-3-methanol structure
142181-53-1 structure
Product Name:7-Chlorobenzobthiophene-3-methanol
CAS No:142181-53-1
MF:C9H7ClOS
MW:198.669280290604
CID:222092
PubChem ID:22376026
Update Time:2025-04-19

7-Chlorobenzobthiophene-3-methanol Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-methanol,7-chloro-
    • FI 7011
    • 7-Chlorobenzo[b]thiophene-3-methanol
    • (7-CHLORO-1-BENZOTHIOPHEN-3-YL)METHANOL
    • Benzo[b]thiophene-3-methanol, 7-chloro-
    • 9V3I2RS6WC
    • (7-Chlorobenzo[b]thiophen-3-yl)methanol
    • 142181-53-1
    • Benzo[b]thiophene-3-methanol, 7-chloro-; FI 7011; (7-chloro-1-benzothiophen-3-yl)methanol, Sertaconazole Imp. C; (7-Chloro-1-benzothiophen-3-yl)methanol
    • 7-Chlorobenzobthiophene-3-methanol
    • Inchi: 1S/C9H7ClOS/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,11H,4H2
    • InChI Key: TZFBEHOZYXSGHL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1SC=C2CO

Computed Properties

  • Exact Mass: 197.99071
  • Monoisotopic Mass: 197.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23

7-Chlorobenzobthiophene-3-methanol Security Information

7-Chlorobenzobthiophene-3-methanol Pricemore >>

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